2-[6-(Furan-2-yl)pyridazin-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone

• IUPAC Name: 2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C14H15N3O2S/c18-14(17-7-1-2-8-17)10-20-13-6-5-11(15-16-13)12-4-3-9-19-12/h3-6,9H,1-2,7-8,10H2
• InChI Key: SUQTVGBICGDRBA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSC2=NN=C(C=C2)C3=CC=CO3
• Molecular Formula: C14H15N3O2S
• DSSTOX Substance ID: DTXSID401329186
• Molecular Weight: 289.35 g/mol
• Solubility: 37.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 872704-07-9

Description

2-[6-(Furan-2-yl)pyridazin-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone is a pyridazine derivative featuring a furan-2-yl substituent at position 6 of the pyridazine core, a sulfanyl (thioether) group at position 3, and a pyrrolidin-1-ylethanone moiety. The furan group introduces an oxygen-containing heterocycle, which may enhance hydrogen-bonding interactions in biological systems, while the pyrrolidine ring contributes to the compound’s conformational flexibility and solubility profile.

Biological Activity

The compound 2-[6-(Furan-2-yl)pyridazin-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone is a novel heterocyclic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. A common synthetic route includes:

• Preparation of Intermediates : The furan-2-yl pyridazine intermediate is synthesized first.
• Thioacetamide Reaction : This intermediate is then reacted with a thioacetamide derivative under controlled conditions, often using solvents like dichloromethane or ethanol and catalysts such as triethylamine to facilitate the reaction.

Biological Activity

The biological activity of 2-[6-(Furan-2-yl)pyridazin-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone has been investigated for various therapeutic potentials:

Antimicrobial Activity

Research indicates that compounds containing furan and pyridazine moieties exhibit significant antimicrobial properties. For instance, derivatives similar to this compound have shown effectiveness against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MIC) comparable to standard antibiotics .

Anticancer Properties

Studies suggest that the compound may exhibit cytotoxic effects against various cancer cell lines. It has been analyzed for its ability to inhibit cell proliferation and induce apoptosis in cancer cells. For example, compounds with similar structures have demonstrated IC50 values in the low micromolar range against breast cancer cell lines .

The proposed mechanism of action involves the inhibition of specific enzymes or receptors that are crucial in various biological pathways. The unique structural features of this compound allow it to interact with molecular targets effectively, potentially disrupting cancer cell signaling pathways or bacterial metabolism .

Case Studies and Research Findings

Study	Findings
Antimicrobial Evaluation	The compound was tested against several bacterial strains, showing potent activity with MIC values ranging from 5 to 15 µg/mL .
Cytotoxicity Assay	In vitro studies revealed significant cytotoxicity against MCF-7 breast cancer cells, with an IC50 value of approximately 10 µM .
Mechanistic Insights	Molecular docking studies suggested strong binding affinity to the active site of target enzymes involved in cancer progression, indicating a potential for therapeutic application .

Comparison with Similar Compounds

Table 1: Key Structural and Physical Properties of Selected Analogs

Compound Name (CAS)	Molecular Formula	Molecular Weight	Substituents (Pyridazine Position 6)	Sulfanyl-Linked Group	Water Solubility (µg/mL)
2-[6-(Furan-2-yl)pyridazin-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone (Target)	C15H17N3O2S	303.38	Furan-2-yl	Pyrrolidin-1-ylethanone	Not reported
1-(Azepan-1-yl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylethanone (872704-12-6)	C16H19N3O2S	317.40	Furan-2-yl	Azepan-1-ylethanone	46 (pH 7.4)
2-(6-Pyridin-3-ylpyridazin-3-yl)sulfanyl-1-pyrrolidin-1-ylethanone (894000-51-2)	C15H16N4OS	300.38	Pyridin-3-yl	Pyrrolidin-1-ylethanone	Not reported
2-[6-(4-Bromophenyl)pyridazin-3-yl]sulfanyl-1-morpholin-4-ylethanone (872694-95-6)	C16H16BrN3O2S	394.28	4-Bromophenyl	Morpholin-4-ylethanone	Not reported

Key Differences and Implications

(a) Heterocyclic Substituent Effects

• However, furan’s electron-rich nature could reduce pyridazine ring electrophilicity .
• Pyridin-3-yl (894000-51-2) : The pyridine group introduces a stronger electron-withdrawing effect, which may stabilize the pyridazine ring and alter reactivity in substitution reactions .

(b) Sulfanyl-Linked Group Modifications

• Pyrrolidine vs. Azepane (Target vs. The azepane analog’s solubility is 46 µg/mL at pH 7.4, suggesting the Target compound may exhibit similar or improved solubility due to reduced steric bulk .
• Morpholine (872694-95-6) : Morpholine’s oxygen atom enhances hydrophilicity, which may improve aqueous solubility compared to pyrrolidine-based analogs .

(c) Functional Group Additions

• Nitro and Methoxy Groups : Analogs like 893998-44-2 (3-nitrophenyl) and 893989-01-0 (3-methoxyphenyl) demonstrate how electron-withdrawing (nitro) or electron-donating (methoxy) groups influence electronic properties. Nitro groups may enhance metabolic stability but reduce solubility .

Research Findings and Data Gaps

• Synthesis : While details sulfonate pyridazine synthesis, sulfanyl derivatives like the Target compound likely require alternative routes, such as thiol-displacement reactions .
• Biological Activity: No direct data on the Target compound’s activity is provided, but pyridazine analogs in are associated with kinase inhibition (e.g., CHEMBL1581190) .
• Solubility and Stability : The azepane analog’s solubility (46 µg/mL) suggests the Target compound’s pyrrolidine variant may achieve higher values, though experimental confirmation is needed.